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carboxylic acid

Cat. No.: B1322313 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of the antifungal activity of novel benzofuran carboxylic acid

derivatives against established antifungal agents. This analysis is supported by experimental

data on their efficacy and a detailed examination of their mechanism of action.

Recent studies have highlighted a series of synthesized benzofuran carboxylic acid derivatives

as promising candidates for a new class of antifungal drugs. These compounds have

demonstrated significant efficacy against a range of pathogenic fungi, including species of

Candida, Aspergillus, and Cryptococcus. This guide synthesizes the available data, offering a

clear comparison of their performance and detailing the experimental protocols used for their

validation.

Comparative Antifungal Activity
The antifungal efficacy of benzofuran carboxylic acid derivatives has been quantified using the

Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of a

compound that inhibits the visible growth of a microorganism. The data presented below

summarizes the MIC values of several key derivatives against various fungal pathogens, in

comparison to the standard antifungal drug, Fluconazole.
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Compound Fungal Species MIC (µg/mL)
Fluconazole MIC
(µg/mL)

Methyl 4-bromo-6-

(dibromoacetyl)-5-

hydroxy-2-methyl-1-

benzofuran-3-

carboxylate (III)

Candida albicans 100 0.25 - 16

Candida parapsilosis 100 0.125 - 4

Methyl 4-chloro-6-

(dichloroacetyl)-5-

hydroxy-2-methyl-1-

benzofuran-3-

carboxylate (VI)

Candida albicans 100 0.25 - 16

Candida parapsilosis 100 0.125 - 4

Benzofuran-5-ol

derivative (20)
Various fungal species 1.6 - 12.5 Not specified

Benzofuran-5-ol

derivative (21)
Various fungal species 1.6 - 12.5 Not specified

Hydrophobic

benzofuran analog
Candida albicans 0.39 - 3.12 (MIC80) Not specified

Aza-benzofuran

derivative (1)
Penicillium italicum 12.5 Not specified

Colletotrichum musae 12.5 - 25 Not specified

Oxa-benzofuran

derivative (6)
Penicillium italicum 12.5 Not specified

Colletotrichum musae 12.5 - 25 Not specified

Mechanism of Action: Disruption of Calcium
Homeostasis
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A key mechanism underlying the antifungal activity of certain benzofuran derivatives is the

disruption of intracellular calcium homeostasis, a pathway also utilized by the benzofuran-

based drug, amiodarone.[1] This disruption leads to a cascade of events culminating in fungal

cell death.

The proposed mechanism involves an initial, rapid influx of extracellular calcium into the fungal

cell. This is followed by a sustained release of calcium from intracellular stores, such as the

vacuole, into the cytoplasm.[2][3] The resulting overload of cytosolic calcium is toxic to the cell

and triggers downstream signaling pathways that lead to apoptosis.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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